Cas no 49708-81-8 (trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid)

• Product Name: trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid
• CAS No: 49708-81-8
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• MDL: MFCD00665919
• CID: 55764
• PubChem ID: 2735792
• Update Time: 2025-05-22

trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• trans-4-(4-Chlorophenyl)cyclohexanecarboxylic acid
• (1r,4r)-4-(4-chlorophenyl)cyclohexanecarboxylic acid
• 4-(4'-Chlorophenyl)cyclohexancarboxylic acid
• 4-(4-Chlorophenyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-, trans-
• trans-​4-​(4-​Chlorophenyl)​cyclohexanecarboxyli​c Acid
• 4-(4-Chlorophenyl)cyclohexanecarboxylic
• trans-4-(p-Chlorophenyl)cyclohexanecarboxylic acid
• 4-(4-chlorophenyl)cyclohexane-1-carboxylic Acid
• (E)-4-(4-chlorophenyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-
• trans-4-(4-Chlorophenyl)cyclohexane-1-carboxylic acid
• (1r,4r)-4-(4-Chlorophenyl)cyclohexanecarboxylic
• Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-, cis-
• FT-0616614
• CCG-41223
• SCHEMBL12905598
• (1r,4r)-4-(4-chlorophenyl)cyclohexane-1-carboxylic acid
• NXXDIEYTMQYWJU-HOMQSWHASA-N
• SCHEMBL918204
• AMY15196
• PS-7612
• 12N-240
• H7K9WUV7GP
• SY109890
• 4-(4-Chlorophenyl)cyclohexan-1-carboxylic acid
• 4-(4-CHLOROPHENYL)CYCLOHEXANE CARBOXYLIC ACID
• SB66837
• FT-0652110
• SY116250
• J-513486
• trans 4-(4-chlorophenyl)cyclohexane-1-carboxylic acid
• 4-(4-chlorophenyl) cyclohexanecarboxylic acid
• NXXDIEYTMQYWJU-UHFFFAOYSA-N
• AKOS005080984
• 4-(4-Chlorophenyl)cyclohexanecarboxylic acid, cis-
• trans-4-(p-chlorophenyl)cyclohexane carboxylic acid
• MFCD00665919
• FT-0664893
• 4-(4-chlorophenyl)cyclohexane-l-carboxylic acid
• 4-(4-chlorophenyl)-cyclohexane-1-carboxylic acid
• 4-(4-Chlorophenyl)cyclohexanecarboxylic acid, trans-
• AC-6139
• 95233-37-7
• CS-W012833
• Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-, trans-; trans-4-(4-Chlorophenyl)cyclohexanecarboxylic acid; trans-4-(p-Chlorophenyl)cyclohexanecarboxylic acid; trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid
• 4-(4-chlorophenyl)cyclohexanecarboxylic acid, AldrichCPR
• NS00077684
• trans-4-(4-chlorophenyl)cyclohexane carboxylic acid
• DTXSID80964358
• 4-(4-chlorophenyl)-cyclohexanecarboxylic acid
• 49708-81-8
• A845245
• DS-0937
• SR-01000631315-1
• trans-4-(4-Chlorophenyl)cyclohexanecarboxylicacid
• Oprea1_374119
• SCHEMBL637532
• 1346600-43-8
• SB66535
• 925WLS25HD
• CS-W019411
• AKOS015999167
• MFCD06797626
• (4-Chlorophenyl)cyclohexanecarboxylic acid
• NS00003962
• cis-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid
• 4-(4-chloro-phenyl)-cyclohexanecarboxylic acid
• trans-?4-?(4-?Chlorophenyl)?cyclohexanecarboxyli?c Acid
• E70394
• trans 4-(4-chlorophenyl)-cyclohexane-1-carboxylic acid
• DB-057569
• (E)-4-(4-Chloro-phenyl)cyclohexanecarboxylic acid
• DB-307755
• cis-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid; Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-, cis-; cis-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid
• trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid

• MDL： MFCD00665919
• Inchi： 1S/C13H15ClO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h5-9,11H,1-4H2,(H,15,16)
• InChI Key： NXXDIEYTMQYWJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 238.07600
• Monoisotopic Mass: 238.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.7

Experimental Properties

• Density: 1.225
• Melting Point: 252-254 ºC
• Boiling Point: 387.1°C at 760 mmHg
• Flash Point: 187.9 °C
• Refractive Index: 1.561
• PSA: 37.30000
• LogP: 3.69840

trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid Security Information

• Hazard Statement： H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid

Comprehensive Overview of trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid (CAS No. 49708-81-8)

trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid (CAS No. 49708-81-8) is a versatile organic compound widely utilized in pharmaceutical and chemical research. Its unique structural properties, featuring a cyclohexane ring and a chlorophenyl group, make it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's molecular formula, C₁₃H₁₅ClO₂, and its trans-configuration contribute to its stability and reactivity. Recent studies highlight its role in developing anti-inflammatory agents and central nervous system (CNS) therapeutics. As the demand for precision medicine grows, trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid has gained attention for its ability to modulate specific biological pathways.

In the context of green chemistry, this compound is also being explored for its potential in sustainable synthesis. With the rise of environmentally friendly processes, researchers are investigating how CAS No. 49708-81-8 can be produced with minimal waste and energy consumption. This aligns with global trends toward eco-friendly manufacturing and carbon footprint reduction.

Another area of interest is the compound's crystallographic properties. Its solid-state structure has been analyzed using X-ray diffraction, revealing insights into its molecular packing and intermolecular interactions. Such studies are crucial for optimizing its use in formulation development and drug delivery systems.

Frequently asked questions about trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid include its solubility, storage conditions, and handling precautions. The compound is typically soluble in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), but insoluble in water. Proper storage in a cool, dry place is recommended to maintain its stability over time.

From a commercial perspective, CAS No. 49708-81-8 is available through specialized chemical suppliers and research catalogs. Its pricing and availability may vary depending on purity grades and batch sizes. Companies involved in custom synthesis often list this compound as part of their building block libraries for high-throughput screening.

In summary, trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, materials science, and sustainable chemistry, making it a subject of ongoing research and innovation. As advancements in molecular design and synthetic methodologies continue, this compound is poised to play an even greater role in addressing modern scientific challenges.